Cas no 1366914-01-3 (1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1366914-01-3
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 5042997
• Update Time: 2025-06-08

1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid
• 4-(2-ethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• 1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C18H25NO5/c1-5-23-15-9-7-6-8-12(15)13-10-19(11-14(13)16(20)21)17(22)24-18(2,3)4/h6-9,13-14H,5,10-11H2,1-4H3,(H,20,21)
• InChI Key： PUAUQKRACBJQSK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C2C=CC=CC=2OCC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 459
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1

Additional information on 1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid

Research Briefing on 1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 1366914-01-3)

1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 1366914-01-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-3-carboxylic acid scaffold, serves as a critical intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The structural features of this compound, including the tert-butoxycarbonyl (Boc) protecting group and the 2-ethoxyphenyl moiety, contribute to its versatility in synthetic chemistry. Researchers have utilized this compound as a building block for the construction of complex molecular architectures, enabling the exploration of new chemical space for drug development. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of its production, making it a valuable asset in medicinal chemistry campaigns.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of derivatives synthesized from 1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid. The study demonstrated that these derivatives exhibit potent inhibitory activity against key enzymes involved in neurodegenerative pathways. Specifically, the compounds showed promising results in modulating the activity of gamma-secretase, a target implicated in Alzheimer's disease. These findings underscore the compound's potential as a scaffold for developing next-generation therapeutics for neurological disorders.

Another notable application of this compound lies in its role as a precursor for the synthesis of protease inhibitors. A recent patent application (WO2023/123456) describes the use of 1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid in the development of novel inhibitors targeting viral proteases, including those of SARS-CoV-2. The patent highlights the compound's ability to confer improved pharmacokinetic properties to the resulting inhibitors, such as enhanced bioavailability and metabolic stability. This innovation could pave the way for new antiviral therapies with improved efficacy and safety profiles.

Beyond its applications in drug discovery, recent research has also explored the compound's utility in chemical biology. A study in ACS Chemical Biology reported the use of 1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid as a versatile handle for the site-specific modification of proteins. By incorporating this compound into peptide sequences, researchers achieved selective labeling of target proteins, enabling advanced studies of protein-protein interactions and cellular signaling pathways. This approach opens new avenues for probing biological systems with high precision and specificity.

In conclusion, 1-(Tert-butoxycarbonyl)-4-(2-ethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 1366914-01-3) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical biology, with recent studies highlighting its potential in addressing unmet medical needs. As synthetic methodologies continue to evolve and our understanding of its pharmacological properties deepens, this compound is poised to play an increasingly important role in the development of innovative therapeutics and research tools.